Cas no 2229625-10-7 (2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine)
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine
- EN300-1952264
- 2229625-10-7
-
- Inchi: 1S/C8H7F3N2O2/c9-7-3-5(13(14)15)1-2-6(7)8(10,11)4-12/h1-3H,4,12H2
- InChI Key: ZCWGLFUKHFGLSQ-UHFFFAOYSA-N
- SMILES: FC(CN)(C1C=CC(=CC=1F)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 220.04596196g/mol
- Monoisotopic Mass: 220.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 71.8Ų
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1952264-0.05g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1952264-0.1g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1952264-0.25g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1952264-0.5g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1952264-1.0g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1952264-2.5g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1952264-5.0g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1952264-10.0g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1952264-1g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1952264-5g |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine |
2229625-10-7 | 5g |
$3396.0 | 2023-09-17 |
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine
Introduction to 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine (CAS No. 2229625-10-7) in Modern Chemical Research
2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine (CAS No. 2229625-10-7) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound, characterized by its dual fluorine substitution at the alpha-carbon and a nitrophenyl moiety, exhibits promising characteristics for applications in drug development, organic electronics, and catalysis. The presence of both fluorine atoms and a nitro group introduces a high degree of tunability in its reactivity and interaction with biological targets, making it a valuable scaffold for medicinal chemists.
The structure of 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine is notable for its ability to participate in various chemical transformations, including nucleophilic substitution, cross-coupling reactions, and hydrogen bonding interactions. These properties are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.
In the realm of fluorinated compounds, CAS No. 2229625-10-7 stands out due to the strategic positioning of fluorine atoms, which can modulate lipophilicity, metabolic stability, and binding affinity. The nitro group further enhances its utility by providing a site for selective functionalization. For instance, reduction of the nitro group to an amine can yield derivatives with enhanced solubility and bioavailability, which are desirable traits in drug candidates.
Recent advancements in medicinal chemistry have demonstrated the importance of fluorinated amines in developing next-generation therapeutics. A notable example is the use of such compounds in creating protease inhibitors for antiviral applications. The electron-withdrawing nature of the nitro group and the electron-donating effect of the amine moiety create a balance that facilitates optimal interactions with biological targets. This has led to increased interest in synthesizing analogs of 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine to explore novel pharmacophores.
The synthesis of 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) on a halogenated precursor followed by protection-deprotection strategies to isolate the desired product. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce additional functional groups with high efficiency.
In organic electronics, fluorinated aromatic amines like this compound have shown promise as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine atoms enhances charge transport properties, while the rigid aromatic system provides stability under operational conditions. Research has demonstrated that incorporating such moieties into polymer backbones can improve device performance by reducing exciton quenching and increasing charge mobility.
The biological activity of CAS No. 2229625-10-7 has been extensively studied in recent years. Initial screenings have revealed potential inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. Additionally, derivatives of this compound have shown activity against bacterial enzymes involved in DNA gyrase inhibition, suggesting their utility as antimicrobial agents.
One particularly intriguing aspect is the role of fluorine atoms in modulating protein-ligand interactions. Fluorine atoms can engage in halogen bonding with nitrogen or oxygen residues in biological targets, leading to enhanced binding affinities. This phenomenon has been exploited to design highly selective inhibitors with improved pharmacokinetic profiles. For example, studies have shown that replacing hydrogen atoms with fluorine at specific positions can increase residence time within active sites without compromising selectivity.
The pharmacokinetic properties of compounds like CAS No. 2229625-10-7 are also under investigation to optimize their therapeutic potential. Fluorination often enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Furthermore, fluorinated derivatives tend to exhibit lower water solubility but higher lipid solubility, which can be advantageous for oral administration or delivery across biological membranes.
In conclusion, 2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-am ine represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further exploration as both a synthetic intermediate and an active pharmaceutical ingredient (API). As research continues to uncover new methodologies for functionalization and application development, CAS No 22296 25 10 7 will undoubtedly remain at forefrontof innovationinthechemicalandbiomedicalsciences.
2229625-10-7 (2,2-difluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)